N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H25N3O/c1-24-12-6-9-20(24)21(25-13-4-5-14-25)16-23-22(26)19-11-10-17-7-2-3-8-18(17)15-19/h2-3,6-12,15,21H,4-5,13-14,16H2,1H3,(H,23,26)
• InChI Key: LGSRNBYZYTURFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC3=CC=CC=C3C=C2)N4CCCC4
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-naphthamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as NMP-Na and has been synthesized using various methods.

Scientific Research Applications

Chemosensors for Transition Metal Ions

Research on naphthoquinone-based compounds, similar in structure to "N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-naphthamide," demonstrates their utility as chemosensors for detecting transition metal ions. These compounds show remarkable selectivity towards Cu2+ ions in specific solvent mixtures, indicating potential applications in environmental monitoring and analytical chemistry. The synthesis and characterization of these compounds provide insights into molecular recognition abilities and the complexation process, accompanied by notable color changes upon metal ion binding, which could be leveraged for sensor development (Gosavi-Mirkute et al., 2017).

Tautomerism in Schiff Bases

Investigations into Schiff bases related to "N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-naphthamide" reveal complex tautomerism and intramolecular hydrogen bonding. These studies contribute to our understanding of molecular structures and reactivity, potentially informing the design of novel pharmaceuticals and materials with specific binding properties and structural configurations. The detailed examination of these tautomeric equilibria enhances our knowledge of chemical stability and reactivity patterns, which are crucial for developing new compounds with tailored properties (Nazır et al., 2000).

Electron Transporting Materials for Solar Cells

Naphthalene diimide (NDI) small molecules, structurally similar to the compound , have been explored for their application in perovskite solar cells (PSCs). These materials achieve high power conversion efficiency and long-term stability, underscoring the potential of related compounds in renewable energy technologies. The development of NDI-based electron transporting materials (ETMs) exemplifies how modifications to molecular structures can significantly impact the performance and durability of photovoltaic devices, pointing towards the importance of such compounds in advancing solar energy conversion technologies (Jung et al., 2018).